Cas no 2168711-31-5 (2-2-(trifluoromethyl)pyridin-3-ylpropan-1-amine)

• Product Name: 2-2-(trifluoromethyl)pyridin-3-ylpropan-1-amine
• CAS No: 2168711-31-5
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 5940159
• PubChem ID: 165638504
• Update Time: 2025-10-28

2-2-(trifluoromethyl)pyridin-3-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(trifluoromethyl)pyridin-3-ylpropan-1-amine
• 2168711-31-5
• EN300-2007459
• 2-[2-(trifluoromethyl)pyridin-3-yl]propan-1-amine

• Inchi： 1S/C9H11F3N2/c1-6(5-13)7-3-2-4-14-8(7)9(10,11)12/h2-4,6H,5,13H2,1H3
• InChI Key： ITPPIYOOCIBTCI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(C)CN)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-2-(trifluoromethyl)pyridin-3-ylpropan-1-amine

2-(Trifluoromethyl)pyridin-3-ylpropan-1-amine: A Comprehensive Overview

2-(Trifluoromethyl)pyridin-3-ylpropan-1-amine, also known by its CAS number CAS 2168711-31-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure featuring a trifluoromethyl group attached to a pyridine ring and an amine functionality, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and utility.

The core structure of 2-(Trifluoromethyl)pyridin-3-ylpropan-1-amine consists of a pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom. The trifluoromethyl group (-CF₃), a common substituent in medicinal chemistry, is attached at the 2-position of the pyridine ring. This substitution pattern is strategically chosen to influence the electronic properties and reactivity of the molecule. The propaneamine group (-CH₂CH₂NH₂), attached at the 3-position of the pyridine ring, introduces additional functional diversity, making this compound versatile for various chemical transformations.

Recent studies have explored the synthesis of CAS 2168711-31-5 through both traditional and modern routes. One notable approach involves the palladium-catalyzed coupling reactions, which have enabled efficient construction of the pyridine core with high regioselectivity. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product purity. These advancements underscore the importance of optimizing synthetic pathways to meet the growing demand for this compound in research settings.

In terms of pharmacological activity, 2-(Trifluoromethyl)pyridin-3-y-lpropan-1-amine has demonstrated promising results in preclinical models. Researchers have investigated its potential as an inhibitor of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. Computational docking studies have provided insights into its binding modes with target proteins, highlighting its potential as a lead compound for drug development.

The trifluoromethyl group in CAS 2168711-31-5 contributes significantly to its physicochemical properties. This substituent imparts lipophilicity and enhances metabolic stability, which are desirable traits for orally active drugs. Additionally, the amine group facilitates hydrogen bonding interactions, enhancing solubility and bioavailability. These characteristics make 2-(Trifluoromethyl)pyridin-3-ylpropan-1-amine a valuable building block for constructing bioactive molecules.

In recent years, there has been a surge in interest in using machine learning algorithms to predict the biological activity of compounds like CAS 2168711-31-5. By analyzing large datasets of chemical structures and their corresponding activities, these models can identify key structural features that correlate with efficacy and toxicity. Such approaches have accelerated the discovery process, enabling researchers to prioritize compounds with higher therapeutic potential.

The environmental impact of synthesizing and using CAS 2168711 -(Trifluoromethyl)< strong >pyridin strong > -< em >3 em > - yl propan - amine has also come under scrutiny. Green chemistry principles are increasingly being adopted to minimize waste generation and reduce energy consumption during its production. For instance, catalytic processes that avoid hazardous reagents are being explored as sustainable alternatives to traditional methods.

In conclusion, < strong > CAS 2 strong > - ( Trifluoromethyl ) pyridin - yl propan - amine represents a compelling example of how structural diversity can be harnessed to create compounds with multifaceted applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic research and industrial applications. p > article > response >